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Compound of Interest

Compound Name: Trioctylaluminum

Cat. No.: B093873

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trioctylaluminum (TOA), with the chemical formula Al(CsH17)3, is a versatile organoaluminum
reagent employed in various organic transformations.[1] While it is widely recognized as a co-
catalyst in Ziegler-Natta polymerization, its utility as a potent alkylating agent and Lewis acid in
fine chemical synthesis is also significant.[1][2] These application notes provide a
comprehensive overview of the use of trioctylaluminum as an alkylating agent, offering
detailed protocols for key transformations. Due to its pyrophoric nature and high reactivity with
water and air, all manipulations of trioctylaluminum and other organoaluminum reagents
should be conducted under an inert atmosphere (e.g., argon or nitrogen) using anhydrous
solvents and standard Schlenk techniques or in a glovebox.[2]

Physical and Chemical Properties

Trioctylaluminum is typically supplied as a solution in a non-polar organic solvent, such as
hexanes. Key properties are summarized in the table below.
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Property Value Reference
Chemical Formula [CH3(CH2)7]3Al

Molecular Weight 366.64 g/mol

Appearance Colorless to pale yellow liquid [3]

~0.701 g/mL (25 wt. % in

Densit
Y hexanes) at 25 °C

Melting Point <-40°C [3]

Core Applications in Alkylation Reactions

Trioctylaluminum serves as a source of the octyl nucleophile for addition to various
electrophilic centers. Its primary applications as an alkylating agent in organic synthesis
include:

1,2-Addition to Carbonyl Compounds: Transfer of an octyl group to the carbonyl carbon of
aldehydes and ketones.

o Conjugate Addition to a,B-Unsaturated Systems: While less common for trialkylaluminum
reagents which tend to favor 1,2-addition, conjugate addition can be achieved under specific
conditions.

» Ring-Opening of Epoxides: Nucleophilic attack on an epoxide ring to generate y-hydroxy
alkylated products.

o Carboalumination of Alkynes and Alkenes: Addition of an octyl group and an aluminum
moiety across a carbon-carbon multiple bond.

Detailed Application Notes and Protocols
1,2-Addition to Carbonyl Compounds

Trialkylaluminum reagents, including trioctylaluminum, are known to add to carbonyl
compounds in a 1,2-fashion, providing a direct route to secondary and tertiary alcohols. The
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Lewis acidity of the aluminum center activates the carbonyl group, facilitating the nucleophilic
transfer of an alkyl group.

Reaction Scheme:

Reactants

R1-C(=0)-R? Al(CsH17)3

1. Toluene, -78 °C to rt
2. H3O* workup

Products

\4
RI-C(OH)(CsH17)-R?

Reactants

RI-CH(O)CH-R2 Al(CsH17)3

1. Toluene, 0 °C to rt
2! H3O* workup

Products

Y
R1-CH(OH)-CH(CsH17)-R?
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Reactants
R-C=C-R? ———— Al(CsH17)3 Cp2ZrCl:2 (cat.)
CH2Clz, 1t
Intermediate
Y

R1(CsH17)C=C(Al(CsH17)2)R?

H20 quench

Products

\4
R%(CsH17)C=C(H)R?

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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agent-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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